4-(4-Chloro-2-fluorophenyl)-4-oxobutyric acid
Overview
Description
4-(4-Chloro-2-fluorophenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C10H8ClFO3 and its molecular weight is 230.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and SAR of 4-Aryl-4-oxobut-2-enoic Acids
4-(4-Chloro-2-fluorophenyl)-4-oxobutyric acid is part of a series of 4-aryl-4-oxobut-2-enoic acids and esters studied for their potential as neuroprotective agents. These compounds, including variations like 4-(3-chlorophenyl)-4-oxobut-2-enoic acid, have shown to be potent inhibitors of kynurenine-3-hydroxylase, an enzyme relevant in neurodegenerative diseases. Their synthesis and structure-activity relationship (SAR) have been explored for their potential therapeutic applications (Drysdale et al., 2000).
Complexes with Transition Metal Ions
Research has also focused on the formation of complexes of related compounds with various transition metal ions. These complexes, involving derivatives like 4-[(4-fluorophenyl)amino]-4-oxobut-2-enoic acid, have been characterized for their thermal and magnetic properties. Such studies are significant in understanding the physico-chemical properties of these compounds (Ferenc et al., 2017).
Novel Heterocyclic Compounds for Antibacterial Activities
Another significant application is the synthesis of novel heterocyclic compounds from derivatives like 4-(4-bromophenyl)-4-oxobut-2-enoic acid. These compounds have been synthesized under specific conditions and tested for their antibacterial activities, demonstrating the potential of 4-(4-chloro-2-fluorophenyl)-4-oxobut-2-enoic acid derivatives in the development of new antibacterial agents (El-Hashash et al., 2015).
Intermediate for Anticancer Drugs
Additionally, derivatives of this compound, such as 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, have been synthesized as intermediates for biologically active anticancer drugs. The efficient synthesis methods and high yields indicate the importance of these derivatives in the pharmaceutical industry (Zhang et al., 2019).
Antimicrobial Activity of Heterocyclic Compounds
The utility of related compounds, such as 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid, in synthesizing various heterocycles like pyridazinones and thiazoles, has been explored. These compounds have been studied for their antimicrobial activities, showcasing the diverse applications of this compound derivatives in medicinal chemistry (El-Hashash et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
4-(4-chloro-2-fluorophenyl)-4-oxobutanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClFO3/c11-6-1-2-7(8(12)5-6)9(13)3-4-10(14)15/h1-2,5H,3-4H2,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPCGUSFPIKVQBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)C(=O)CCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClFO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.